Cas no 2137709-25-0 (Propanamide, N-(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)-2,2-dimethyl-)

• Product Name: Propanamide, N-(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)-2,2-dimethyl-
• CAS No: 2137709-25-0
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5301916
• Update Time: 2025-06-15

Propanamide, N-(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)-2,2-dimethyl-

• Inchi： 1S/C9H14N4O2/c1-5-6(14)10-8(13-12-5)11-7(15)9(2,3)4/h1-4H3,(H2,10,11,13,14,15)
• InChI Key： DKNCHWWIAPRIDQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(=O)C(C)=NN1)(=O)C(C)(C)C

Additional information on Propanamide, N-(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)-2,2-dimethyl-

Comprehensive Analysis of Propanamide, N-(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)-2,2-dimethyl- (CAS No. 2137709-25-0)

Propanamide, N-(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)-2,2-dimethyl- (CAS No. 2137709-25-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique triazine and propanamide moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure, featuring a 2,2-dimethyl group, contributes to its stability and reactivity, making it a subject of interest for researchers exploring novel bioactive molecules.

The growing demand for sustainable agrochemicals and targeted therapeutics has propelled the study of compounds like Propanamide, N-(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)-2,2-dimethyl-. Recent trends in green chemistry emphasize the need for environmentally friendly compounds, and this molecule's potential low toxicity profile aligns with these objectives. Additionally, its triazine core is a common scaffold in herbicides and antimicrobial agents, further driving its relevance in current research.

From a synthetic perspective, the preparation of Propanamide, N-(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)-2,2-dimethyl- involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these methods to improve yield and purity, addressing challenges such as regioselectivity and byproduct formation. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its structural integrity for further applications.

In the pharmaceutical sector, the triazin-3-yl moiety of this compound is being investigated for its potential role in enzyme inhibition and receptor modulation. Preliminary studies suggest interactions with kinase targets, which are critical in cancer therapy and inflammatory diseases. However, extensive in vitro and in vivo studies are required to validate its efficacy and safety profile.

Another area of interest is the compound's potential in crop protection. Given the increasing resistance of pests to conventional pesticides, novel molecules like Propanamide, N-(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)-2,2-dimethyl- are being evaluated for their mode of action and environmental impact. Its structural features may offer advantages such as lower application rates and reduced ecological persistence, aligning with modern integrated pest management strategies.

The commercial availability of Propanamide, N-(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)-2,2-dimethyl- (CAS No. 2137709-25-0) is limited, but specialized chemical suppliers cater to research institutions and industrial laboratories. Pricing and purity standards vary, with analytical-grade samples being essential for rigorous studies. Researchers are advised to verify certificates of analysis and storage conditions to ensure optimal performance in experiments.

Future research directions for this compound include exploring its derivatization to enhance bioactivity and investigating its synergistic effects with other agrochemicals or pharmaceuticals. Computational modeling, such as molecular docking, could further elucidate its interactions with biological targets, accelerating its development pipeline.

In conclusion, Propanamide, N-(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)-2,2-dimethyl- represents a promising candidate for multiple applications, driven by its unique chemical structure and adaptable properties. As scientific advancements continue, this compound may play a pivotal role in addressing global challenges in healthcare and agriculture.